Cas no 502624-29-5 (2H-Pyran-2-one, 6-methyl-4-(1E)-1-pentenyl-)

• Product Name: 2H-Pyran-2-one, 6-methyl-4-(1E)-1-pentenyl-
• CAS No: 502624-29-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1564211
• PubChem ID: 71366711
• Update Time: 2025-04-21

2H-Pyran-2-one, 6-methyl-4-(1E)-1-pentenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 6-methyl-4-(1E)-1-pentenyl-
• 6-methyl-4-pent-1-enylpyran-2-one
• 502624-29-5
• DTXSID30790063
• 6-Methyl-4-(pent-1-en-1-yl)-2H-pyran-2-one

• Inchi： 1S/C11H14O2/c1-3-4-5-6-10-7-9(2)13-11(12)8-10/h5-8H,3-4H2,1-2H3
• InChI Key： FCNBCBBARFKUAE-UHFFFAOYSA-N
• SMILES： O1C(C=C(C=C1C)C=CCCC)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3